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Compound of Interest

Compound Name: Vanillylamine hydrochloride

Cat. No.: B023838 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of the physicochemical characteristics,

synthesis, and biological significance of Vanillylamine hydrochloride (CAS 7149-10-2).

Designed for researchers, scientists, and drug development professionals, this document offers

detailed experimental protocols, quantitative data, and visual representations of key signaling

pathways and workflows to support advanced research and development endeavors.

Vanillylamine hydrochloride is a biogenic amine and a pivotal intermediate in the

biosynthesis of capsaicin, the pungent compound found in chili peppers.[1] Its structural

similarity to catecholamines has prompted investigations into its broader biological activities.[1]

Physicochemical Characteristics
A comprehensive understanding of the physicochemical properties of Vanillylamine
hydrochloride is essential for its application in research. These properties influence its

solubility, stability, and interactions within biological systems.
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Property Value Reference(s)

Molecular Formula C₈H₁₂ClNO₂ [1]

Molecular Weight 189.64 g/mol [1]

Appearance
White to off-white crystalline

powder
[1]

Melting Point
215-220 °C (with

decomposition)
[1]

Solubility

Freely soluble in water (≥50

mg/mL) and soluble in

methanol.

[1]

Purity
≥97% to ≥99% (supplier

dependent)
[2][3]

Biological Significance and Signaling Pathways
Vanillylamine hydrochloride's biological relevance extends beyond its role as a capsaicin

precursor. It has been shown to interact with key signaling pathways, indicating its potential for

broader pharmacological applications.

Interaction with Transient Receptor Potential Vanilloid 1
(TRPV1)
While capsaicin is a potent agonist of the TRPV1 receptor, a non-selective cation channel

involved in pain sensation, inflammation, and thermoregulation, vanillylamine exhibits a more

nuanced interaction.[4][5] At high concentrations, vanillylamine has been observed to act as an

inhibitor or negative modulator of TRPV1 activation induced by capsaicin and acidic conditions.

[6] This suggests a potential role in modulating pain and inflammatory responses.
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Modulation of TRPV1 signaling by Vanillylamine hydrochloride.

JNK Pathway Activation
Recent studies have indicated that vanillylamine produced by gut microbiota can activate the c-

Jun N-terminal kinase (JNK) pathway.[1][7] This activation has been shown to promote the

proliferation of hematopoietic stem cells, suggesting a therapeutic potential for alleviating

chemotherapy-induced myelosuppression.[1][7]
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Vanillylamine-induced JNK signaling cascade.

Experimental Protocols
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Detailed methodologies are crucial for the reproducible and accurate investigation of

Vanillylamine hydrochloride.

Synthesis of Vanillylamine Hydrochloride from Vanillin
A common and scalable method for preparing Vanillylamine hydrochloride involves a two-

step process starting from vanillin.
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Workflow for the synthesis of Vanillylamine hydrochloride.
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Protocol:

Oximation: Suspend vanillin (56.58 g) in glacial acetic acid (283 ml). Add anhydrous sodium

acetate (32.02 g) and hydroxylamine hydrochloride (28.29 g). Heat the mixture to 30-35°C

and stir for approximately 30 hours to form the vanillyloxime intermediate.[4]

Reductive Amination: To the reaction mixture from the previous step, add hydrochloric acid

(38 ml) and Palladium on Carbon (Pd/C) catalyst (6.2 g). Pressurize the vessel with

hydrogen gas to 4 bar and stir vigorously at 10°C for 4 hours.[4]

Work-up and Isolation: After the reaction, add water (71 ml) and heat to 60°C. Filter to

remove the catalyst. Cool the filtrate to 3°C and stir for 3 hours to facilitate crystallization.

Collect the precipitated Vanillylamine hydrochloride by filtration, wash with cold acetone,

and dry.[4]

Purity Analysis by High-Performance Liquid
Chromatography (HPLC)
HPLC is a standard method for determining the purity of Vanillylamine hydrochloride.

Instrumentation and Conditions:

HPLC System: Equipped with a pump, autosampler, column oven, and UV-Vis or Diode

Array Detector (DAD).

Column: C18 stationary phase.

Mobile Phase: A mixture of acetonitrile and acidified water (e.g., with formic or acetic acid).

Detection Wavelength: Approximately 280 nm.

Protocol:

Standard Preparation: Prepare a stock solution of Vanillylamine hydrochloride in methanol

(e.g., 1 mg/mL).
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Sample Preparation: Dissolve a known amount of the synthesized product in the mobile

phase.

Injection and Analysis: Inject the standard and sample solutions into the HPLC system.

Quantification: Compare the peak area of the analyte in the sample to that of the standard to

determine purity.

Spectroscopic Analysis
Spectroscopic methods are essential for the structural confirmation of Vanillylamine
hydrochloride.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

Sample Preparation: Dissolve 5-10 mg of the compound in a suitable deuterated solvent

(e.g., D₂O, DMSO-d₆).

Acquisition: Obtain ¹H and ¹³C NMR spectra on a high-resolution NMR spectrometer.

Analysis: The resulting spectra should be consistent with the known chemical structure of

Vanillylamine hydrochloride.

Infrared (IR) Spectroscopy:

Sample Preparation: Prepare a KBr pellet or use a suitable sampling accessory for solid

samples.

Acquisition: Obtain the IR spectrum over a typical range of 4000-400 cm⁻¹.

Analysis: Identify characteristic absorption bands corresponding to the functional groups

present in the molecule (e.g., O-H, N-H, C-H, C=C aromatic, C-O).

Safety and Handling
Vanillylamine hydrochloride should be handled with appropriate safety precautions. It can

cause skin and serious eye irritation and may cause respiratory irritation.[5]
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Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood.[5]

Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety goggles, and

a lab coat.[5]

Handling: Avoid creating dust. Slowly add the solid to solvents to prevent splashing.[5]

Storage: Store in a cool, dry, well-ventilated area away from incompatible substances such

as strong oxidizing agents.[6] The compound is hygroscopic and should be stored under an

inert atmosphere if possible.[1]

This technical guide serves as a foundational resource for researchers working with

Vanillylamine hydrochloride. By providing comprehensive data and detailed protocols, it aims

to facilitate further exploration of this versatile compound's potential in medicinal chemistry and

drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b023838#physicochemical-characteristics-of-
vanillylamine-hydrochloride-for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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